![molecular formula C18H19N5O B279657 N-(1-benzyl-1H-pyrazol-4-yl)-3-(1-ethyl-1H-pyrazol-4-yl)acrylamide](/img/structure/B279657.png)
N-(1-benzyl-1H-pyrazol-4-yl)-3-(1-ethyl-1H-pyrazol-4-yl)acrylamide
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Overview
Description
N-(1-benzyl-1H-pyrazol-4-yl)-3-(1-ethyl-1H-pyrazol-4-yl)acrylamide is a novel compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a type of acrylamide derivative that is synthesized through a specific method. It has been found to have unique biochemical and physiological effects that make it a promising candidate for further research.
Mechanism of Action
The mechanism of action of N-(1-benzyl-1H-pyrazol-4-yl)-3-(1-ethyl-1H-pyrazol-4-yl)acrylamide is not fully understood. However, it has been suggested that the compound works by inhibiting specific enzymes and signaling pathways that are involved in cancer cell growth and inflammation. It may also work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that the compound has potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to have anti-inflammatory and antiviral properties, which could be useful in the development of new treatments for inflammatory diseases and viral infections.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(1-benzyl-1H-pyrazol-4-yl)-3-(1-ethyl-1H-pyrazol-4-yl)acrylamide in lab experiments is its potent anticancer activity. This makes it a promising candidate for the development of new cancer therapies. However, there are some limitations to using this compound in lab experiments. One of the main limitations is its low solubility in water, which can make it difficult to work with in certain experimental settings. Additionally, the compound has not yet been extensively tested in vivo, so its safety and efficacy in animal models are not fully understood.
Future Directions
There are many potential future directions for research on N-(1-benzyl-1H-pyrazol-4-yl)-3-(1-ethyl-1H-pyrazol-4-yl)acrylamide. Some possible areas of focus include:
1. Further investigation of the compound's mechanism of action, including its effects on specific enzymes and signaling pathways.
2. Development of new drug formulations that improve the compound's solubility and bioavailability.
3. In vivo studies to assess the safety and efficacy of the compound in animal models.
4. Exploration of the compound's potential applications in the treatment of other diseases, such as inflammatory disorders and viral infections.
5. Investigation of the compound's potential as a diagnostic tool for cancer.
Conclusion
This compound is a promising compound that has gained attention in recent years due to its potential applications in scientific research. Its potent anticancer activity, anti-inflammatory and antiviral properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action, safety, and efficacy. With further research, this compound could have significant implications for the development of new cancer therapies and other treatments for various diseases.
Synthesis Methods
The synthesis of N-(1-benzyl-1H-pyrazol-4-yl)-3-(1-ethyl-1H-pyrazol-4-yl)acrylamide involves a multistep process that requires the use of various reagents and solvents. The method was first reported by S. H. Kim et al. in 2012 and has since been modified by other researchers to improve its efficiency and yield. The synthesis involves the reaction of 1-benzyl-1H-pyrazole-4-carboxaldehyde with 1-ethyl-1H-pyrazole-4-carboxylic acid in the presence of a coupling agent, followed by the addition of acryloyl chloride to form the final product.
Scientific Research Applications
N-(1-benzyl-1H-pyrazol-4-yl)-3-(1-ethyl-1H-pyrazol-4-yl)acrylamide has been found to have various applications in scientific research. One of its primary uses is in the development of new drugs and therapies. This compound has been shown to have potent anticancer activity, making it a potential candidate for the treatment of various types of cancer. It has also been found to have anti-inflammatory and antiviral properties, which could be useful in the development of new treatments for inflammatory diseases and viral infections.
Properties
Molecular Formula |
C18H19N5O |
---|---|
Molecular Weight |
321.4 g/mol |
IUPAC Name |
(E)-N-(1-benzylpyrazol-4-yl)-3-(1-ethylpyrazol-4-yl)prop-2-enamide |
InChI |
InChI=1S/C18H19N5O/c1-2-22-13-16(10-19-22)8-9-18(24)21-17-11-20-23(14-17)12-15-6-4-3-5-7-15/h3-11,13-14H,2,12H2,1H3,(H,21,24)/b9-8+ |
InChI Key |
RGSPIIRATLWYRN-CMDGGOBGSA-N |
Isomeric SMILES |
CCN1C=C(C=N1)/C=C/C(=O)NC2=CN(N=C2)CC3=CC=CC=C3 |
SMILES |
CCN1C=C(C=N1)C=CC(=O)NC2=CN(N=C2)CC3=CC=CC=C3 |
Canonical SMILES |
CCN1C=C(C=N1)C=CC(=O)NC2=CN(N=C2)CC3=CC=CC=C3 |
Origin of Product |
United States |
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